Cas no 1006487-34-8 (1-(3-Bromophenoxy)methyl-1H-pyrazole-3-carboxylic acid)
1006487-34-8 structure
Product Name:1-(3-Bromophenoxy)methyl-1H-pyrazole-3-carboxylic acid
CAS No:1006487-34-8
MF:C11H9BrN2O3
MW:297.104761838913
MDL:MFCD04967929
CID:3058412
PubChem ID:19618676
Update Time:2025-04-21
1-(3-Bromophenoxy)methyl-1H-pyrazole-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 1-((3-Bromophenoxy)methyl)-1H-pyrazole-3-carboxylic acid
- AKOS B016876
- ART-CHEM-BB B016876
- 1-[(3-bromophenoxy)methyl]pyrazole-3-carboxylic acid
- 1-[(3-bromophenoxy)methyl]-3-pyrazolecarboxylic acid
- 1-[(3-Bromophenoxy)methyl]-1H-pyrazole-3-carboxylic acid
- 1H-pyrazole-3-carboxylic acid, 1-[(3-bromophenoxy)methyl]-
- H30010
- 1006487-34-8
- STL163902
- AKOS000306455
- 1-((3-Bromophenoxy)methyl)-1H-pyrazole-3-carboxylicacid
- ALBB-012515
- 1-(3-bromophenoxymethyl)pyrazole-3-carboxylic acid
- LS-03918
- MFCD04967929
- 1-(3-Bromophenoxy)methyl-1H-pyrazole-3-carboxylic acid
-
- MDL: MFCD04967929
- Inchi: 1S/C11H9BrN2O3/c12-8-2-1-3-9(6-8)17-7-14-5-4-10(13-14)11(15)16/h1-6H,7H2,(H,15,16)
- InChI Key: VXBGTLMJHCWAAF-UHFFFAOYSA-N
- SMILES: BrC1=CC=CC(=C1)OCN1C=CC(C(=O)O)=N1
Computed Properties
- Exact Mass: 295.97965g/mol
- Monoisotopic Mass: 295.97965g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 277
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 297.1g/mol
- XLogP3: 2.5
- Topological Polar Surface Area: 64.4Ų
1-(3-Bromophenoxy)methyl-1H-pyrazole-3-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B282665-100mg |
1-[(3-Bromophenoxy)methyl]-1H-pyrazole-3-carboxylic acid |
1006487-34-8 | 100mg |
$ 230.00 | 2022-06-07 | ||
| TRC | B282665-250mg |
1-[(3-Bromophenoxy)methyl]-1H-pyrazole-3-carboxylic acid |
1006487-34-8 | 250mg |
$ 470.00 | 2022-06-07 | ||
| TRC | B282665-500mg |
1-[(3-Bromophenoxy)methyl]-1H-pyrazole-3-carboxylic acid |
1006487-34-8 | 500mg |
$ 750.00 | 2022-06-07 | ||
| Chemenu | CM483840-1g |
1-((3-Bromophenoxy)methyl)-1H-pyrazole-3-carboxylic acid |
1006487-34-8 | 97% | 1g |
$400 | 2022-06-14 | |
| abcr | AB379583-500 mg |
1-[(3-Bromophenoxy)methyl]-1H-pyrazole-3-carboxylic acid |
1006487-34-8 | 500MG |
€373.00 | 2022-03-02 | ||
| abcr | AB379583-1 g |
1-[(3-Bromophenoxy)methyl]-1H-pyrazole-3-carboxylic acid |
1006487-34-8 | 1g |
€447.00 | 2022-03-02 | ||
| abcr | AB379583-500mg |
1-[(3-Bromophenoxy)methyl]-1H-pyrazole-3-carboxylic acid; . |
1006487-34-8 | 500mg |
€397.00 | 2024-07-24 | ||
| abcr | AB379583-1g |
1-[(3-Bromophenoxy)methyl]-1H-pyrazole-3-carboxylic acid; . |
1006487-34-8 | 1g |
€477.00 | 2024-07-24 | ||
| A2B Chem LLC | AI04987-500mg |
1-[(3-Bromophenoxy)methyl]-1h-pyrazole-3-carboxylic acid |
1006487-34-8 | >95% | 500mg |
$578.00 | 2024-04-20 | |
| A2B Chem LLC | AI04987-1g |
1-[(3-Bromophenoxy)methyl]-1h-pyrazole-3-carboxylic acid |
1006487-34-8 | >95% | 1g |
$648.00 | 2024-04-20 |
1-(3-Bromophenoxy)methyl-1H-pyrazole-3-carboxylic acid Related Literature
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
1006487-34-8 (1-(3-Bromophenoxy)methyl-1H-pyrazole-3-carboxylic acid) Related Products
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